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Compound of Interest

Compound Name: 2-Amino-5-fluorophenol

Cat. No.: B134415 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Disposal of 2-Amino-5-fluorophenol

This guide provides comprehensive safety protocols, handling procedures, and disposal

methods for 2-Amino-5-fluorophenol (CAS No. 53981-24-1) for researchers, scientists, and

drug development professionals. Adherence to these guidelines is crucial for ensuring

personnel safety and environmental protection.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 2-Amino-5-fluorophenol is
fundamental for its safe handling.

Property Value

Molecular Formula C₆H₆FNO[1]

Molecular Weight 127.12 g/mol [1]

Appearance White to Gray to Brown powder to crystal[2]

Melting Point 38 °C[3]

Solubility
Slightly soluble in water.[4] Soluble in DMSO

(2.2 mg/mL).[5]

Storage Temperature
Store at <-15°C under an inert gas like Nitrogen.

[3] Some suppliers recommend 2-8°C.[6]
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Hazard Identification and Safety Precautions
2-Amino-5-fluorophenol is classified as a hazardous substance. The following table outlines

its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[6]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[1][6]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[6][7]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1][6][7]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1][6]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[6][7]

Primary Hazards: Irritant[1].

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling 2-Amino-5-fluorophenol, the use of appropriate

personal protective equipment is mandatory.
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Protection Type Specific Equipment Details

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[8]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber), and a lab coat or

chemical-resistant coveralls.[9]

Prevents skin contact and

absorption.[9] Contaminated

clothing should be removed

promptly and laundered before

reuse.[8]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when working

outside of a chemical fume

hood or if dust formation is

likely.[8] A particulate filter

respirator is recommended.[8]

Foot Protection
Closed-toe shoes, preferably

chemical-resistant footwear.
Protects feet from spills.[9]

Experimental Protocols
Safe Handling Protocol
A systematic approach is essential for the safe handling of 2-Amino-5-fluorophenol.

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2-Amino-5-fluorophenol.

Ensure that a chemical fume hood is operational and available for use.[10]

Verify that an eyewash station and safety shower are accessible and operational.[11]

Assemble all necessary PPE as detailed in Section 3.

Cover the work surface with absorbent, disposable bench paper.[8]
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Assemble all necessary equipment (spatulas, weigh boats, containers) inside the fume hood

to minimize traffic.[8]

Handling Procedure:

Always handle 2-Amino-5-fluorophenol within a certified chemical fume hood to prevent

inhalation of dust.[10]

Conduct all manipulations, including weighing and transferring, inside the chemical fume

hood.[8]

Use dry, clean spatulas and weigh boats to avoid generating dust.[8]

Avoid all personal contact with the substance.[8] Do not eat, drink, or smoke in the handling

area.[7][8]

Keep containers securely sealed when not in use.[12]

Post-Handling:

Wash hands thoroughly with soap and water after handling is complete, before breaks, and

at the end of the workday.[7][8]

Decontaminate the work area within the fume hood.

Properly dispose of all contaminated disposable materials in a designated hazardous waste

container.[8]

Emergency First-Aid Protocol
In the event of an emergency, prompt and appropriate action is critical.
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[13] "Roll" eyes around

to ensure full rinsing.[14] Get medical attention.

[13]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[13] Get

medical attention.[13]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.[13]

Ingestion

Do NOT induce vomiting.[13] Never give

anything by mouth to an unconscious person.

[13] Rinse mouth with water.[13] Call a POISON

CENTER or doctor/physician if you feel unwell.

Get medical attention.[13]

Spill Response Protocol
For Minor Spills (manageable amount):

If necessary, contact your institution's Environmental Health and Safety (EHS) department

for guidance.[14]

Consult the manufacturer's SDS for instructions and incompatibilities.[14]

Wearing appropriate PPE, absorb the material with an inert absorbent (e.g., vermiculite,

sand) and place it in a sealed container for disposal.[9] Avoid creating dust.[9]

Sweep up and shovel into suitable containers for disposal.[11]

For Major Spills:
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Evacuate the area and notify others not to enter.[9][14]

Report the spill to your institution's EHS department or emergency response team

immediately.[14]

Disposal Protocol
Proper disposal of 2-Amino-5-fluorophenol and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation:

2-Amino-5-fluorophenol waste is classified as halogenated organic waste.[10]

Do not mix this waste with non-halogenated organic waste, aqueous waste, or any other

incompatible waste streams.[10]

Step-by-Step Disposal Procedure:

Container Selection: Use a designated, leak-proof, and chemically compatible waste

container with a secure, tight-fitting lid.[10]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "Waste 2-Amino-5-fluorophenol".[10] Do not use abbreviations or chemical

formulas.[10]

Accumulation and Storage: Keep the waste container closed at all times, except when

adding waste.[10] Store the container in a designated, secure satellite accumulation area

that is cool, dry, and well-ventilated, away from general laboratory traffic.[10]

Arranging for Disposal: Contact your institution's EHS department to schedule a pickup.[10]

Disposal must be handled by a licensed hazardous waste disposal company.[10] The

primary disposal method is incineration by a regulated hazardous waste facility.[10]

Visualizations
Safe Handling Workflow
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Preparation
- Review SDS

- Check Fume Hood & Safety Equipment
- Don PPE

- Prepare Work Area

Handling
- Work in Fume Hood

- Avoid Dust Generation
- No Personal Contact

- Keep Containers Sealed

Post-Handling
- Hand Washing

- Decontaminate Work Area
- Dispose of Contaminated Materials

Storage
- Tightly Sealed Container

- Cool, Dry, Well-Ventilated Area
- Away from Incompatibles

Disposal
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Caption: Workflow for the safe handling of 2-Amino-5-fluorophenol.
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Emergency Incident
(Exposure or Spill)

Personnel Exposure?

Chemical Spill?

No

Skin or Eye Contact?
- Flush with water for 15+ min

- Remove contaminated clothing
- Seek medical attention

Yes

Minor Spill?
- Alert personnel in the area

- Don appropriate PPE
- Contain with absorbent material

- Collect in sealed container for disposal

Yes, manageable

Major Spill?
- Evacuate the area immediately
- Alert others and prevent entry

- Contact EHS/Emergency Response

No, large/unmanageable

Inhalation?
- Move to fresh air

- Provide respiratory support if needed
- Seek medical attention

Check for other exposures

Ingestion?
- Rinse mouth, do NOT induce vomiting

- Seek immediate medical attention

Check for other exposures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-fluorophenol
https://www.tcichemicals.com/OP/en/p/A2300
https://www.tcichemicals.com/OP/en/p/A2300
https://www.biosynth.com/p/FA44993/53981-24-1-2-amino-5-fluorophenol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2716633.htm
https://www.targetmol.com/compound/2-amino-5-fluorophenol
https://atomfair.com/product/atomfair-2-amino-5-fluorophenol-c6h6fno-cas-53981-24-1/
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4656-3-01.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Amino_4_chloro_5_fluorophenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Amino_2_6_dichloro_3_fluorophenol.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_4_chloro_5_fluorophenol_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC400900500&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC9625_msds.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_Handling_and_Disposal_of_2_Amino_4_chloro_5_fluorophenol.pdf
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.benchchem.com/product/b134415#safety-handling-and-disposal-of-2-amino-5-fluorophenol
https://www.benchchem.com/product/b134415#safety-handling-and-disposal-of-2-amino-5-fluorophenol
https://www.benchchem.com/product/b134415#safety-handling-and-disposal-of-2-amino-5-fluorophenol
https://www.benchchem.com/product/b134415#safety-handling-and-disposal-of-2-amino-5-fluorophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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